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Compound of Interest

Compound Name: 2-ETHOXYSULFONYLETHANOL

Cat. No.: B1329904

For Researchers, Scientists, and Drug Development Professionals

Foreword

As a Senior Application Scientist, it is understood that progress in the chemical and
pharmaceutical sciences is built upon a deep and practical understanding of key molecular
entities. 2-Ethoxysulfonylethanol, a molecule possessing a unique combination of functional
groups, represents such an entity with significant potential. This guide is designed to provide a
comprehensive technical overview of 2-ethoxysulfonylethanol, moving beyond simple data
points to explain the causality behind its properties and applications. The information herein is
curated to be a self-validating system, grounded in authoritative sources to ensure scientific
integrity.

Molecular Identity and Physicochemical Properties

2-Ethoxysulfonylethanol, identified by the CAS Number 58337-44-3, is a bifunctional organic
compound featuring both a hydroxyl group and an ethoxy sulfonyl group.[1] This unique
structural arrangement imparts a distinct set of physicochemical properties that are
foundational to its reactivity and utility in synthesis.

Chemical Formula: CaH1004S[1]

Structural Formula: CH3zCH20-SO2-CH2CH20H[1]
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Molecular Weight: 154.18 g/mol [1]

The presence of the electron-withdrawing sulfonyl group, the flexible ethoxy moiety, and the

reactive terminal hydroxyl group makes 2-ethoxysulfonylethanol a versatile building block in

organic chemistry.[1]

Structural Diagram

Caption: Chemical structure of 2-Ethoxysulfonylethanol.

Physicochemical Data

For any synthetic application, a clear understanding of the physical properties is paramount.

Below is a summary of the available data for 2-ethoxysulfonylethanol. It is important to note

that while some sources provide specific values, others offer estimations based on structurally

similar compounds. This distinction is crucial for experimental design.

Property

Value

Source/Comment

Physical State

Solid to liquid (temperature

Estimated based on related

dependent) compounds[1]
Boiling Point 315.2°C at 760 mmHg ECHEMI[1]
Estimated 160-170°C (2.5 Based on 2-
mmHg) (ethylsulfonyl)ethanol[1]
Density 1.29 g/cm3 ECHEMI[1]
) Based on related sulfonyl
Estimated 1.2-1.3 g/cm3
compounds[1]
Flash Point 144.4°C ECHEMI[1]
. Based on 2-
Approximately 190°C
(ethylsulfonyl)ethanol[1]
- Soluble in water, alcohols, and Based on functional group
Solubility , .
polar organic solvents analysis[1]
Refractive Index 1.458 ECHEMI[1]
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Note: The discrepancy in boiling point data highlights the importance of experimental
verification or sourcing from a verified supplier with a detailed certificate of analysis.

Synthesis Methodology: A Self-Validating Protocol

The synthesis of 2-ethoxysulfonylethanol can be approached through several established
chemical transformations. A common and logical route is via nucleophilic substitution, a
cornerstone of organic synthesis. The protocol described below is designed to be a self-
validating system, with the rationale for each step clearly articulated.

Proposed Synthesis Workflow: Nucleophilic
Substitution

[ ) -

Click to download full resolution via product page

Caption: Proposed synthesis workflow for 2-Ethoxysulfonylethanol.

Detailed Experimental Protocol

Objective: To synthesize 2-ethoxysulfonylethanol via nucleophilic substitution.

Materials:

Sodium sulfite (anhydrous)

Ethyl chloroformate

2-Chloroethanol

Anhydrous ethanol

Diethyl ether

Saturated sodium chloride solution
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e Anhydrous magnesium sulfate

Instrumentation:

Round-bottom flask with reflux condenser and dropping funnel

Magnetic stirrer with heating mantle

Separatory funnel

Rotary evaporator

Distillation apparatus or recrystallization setup
Procedure:
e Preparation of Sodium Ethoxysulfinate:

o In a flame-dried round-bottom flask under an inert atmosphere (e.g., nitrogen), suspend
anhydrous sodium sulfite in anhydrous ethanol.

o Cool the suspension in an ice bath.

o Slowly add ethyl chloroformate dropwise via the dropping funnel with vigorous stirring. The
choice of a slow, dropwise addition is to control the exothermic reaction and prevent side
product formation.

o After the addition is complete, allow the reaction mixture to slowly warm to room
temperature and then heat to reflux for several hours to ensure complete reaction. The
progress can be monitored by thin-layer chromatography (TLC).

o Cool the mixture and filter to remove the sodium chloride byproduct. The filtrate contains
the sodium ethoxysulfinate.

» Nucleophilic Substitution Reaction:

o To the ethanolic solution of sodium ethoxysulfinate, add 2-chloroethanol.
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o Heat the mixture to reflux and maintain for several hours. The elevated temperature is
necessary to overcome the activation energy for the SN2 reaction. Again, TLC can be
used to monitor the consumption of the starting materials.

e Work-up and Purification:

o After the reaction is complete, cool the mixture to room temperature and remove the
ethanol under reduced pressure using a rotary evaporator.

o Dissolve the residue in diethyl ether and wash with a saturated sodium chloride solution in
a separatory funnel. This agueous wash is crucial to remove any remaining inorganic
salts.

o Separate the organic layer and dry over anhydrous magnesium sulfate. The drying step is
critical to remove any residual water before final purification.

o Filter off the drying agent and concentrate the organic solution in vacuo.

o The crude product can then be purified by either vacuum distillation or recrystallization,
depending on its physical state at room temperature. The choice of purification method will
depend on the boiling and melting points of the final product and its impurities.

Analytical Characterization

Confident identification and purity assessment are non-negotiable in scientific research. The
following spectroscopic techniques are essential for the characterization of 2-
ethoxysulfonylethanol.
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Technique Expected Observations Rationale
- Triplet and quartet for the ) )
The number of signals, their
ethoxy group protons.- Two o
] ] splitting patterns (n+1 rule),
triplets for the ethylene bridge ) ) )
1H NMR _ and integration values will
protons.- A broad singlet for ] )
confirm the proton environment
the hydroxyl proton )
_ in the molecule.
(exchangeable with D20).
- Distinct signals for the two ] ]
The number of signals will
carbons of the ethoxy group.- ] ]
13C NMR confirm the number of unique

Two distinct signals for the

carbons of the ethanol moiety.

carbon environments.

Infrared (IR) Spectroscopy

- Strong absorption bands for
S=0 stretching (1300-1150
cm~1).- Broad O-H stretching
band (3200-3600 cm~1).- C-O
stretching band for the ethoxy
group (1000-1300 cm™Y).

These characteristic
absorption bands confirm the
presence of the key functional
groups: sulfonyl, hydroxyl, and
ether.[1]

Mass Spectrometry

- Molecular ion peak (M*) at
m/z 154.- Characteristic
fragmentation pattern,

including the loss of the ethoxy

group.

The molecular ion peak
confirms the molecular weight,
while the fragmentation pattern
provides further structural

evidence.

Applications in Research and Drug Development

The true value of a chemical compound lies in its application. 2-Ethoxysulfonylethanol, due to

its dual functionality, serves as a valuable intermediate in various synthetic endeavors.

Role as a Synthetic Intermediate

The hydroxyl and ethoxy sulfonyl groups offer orthogonal reactivity, allowing for selective

chemical modifications.

» Preparation of Complex Sulfur-Containing Biomolecules: The sulfonyl group is a common

feature in many biologically active molecules. 2-Ethoxysulfonylethanol can serve as a
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precursor for more complex sulfonamides and sulfones.

Synthesis of Functionalized Surfactants: The combination of a polar hydroxyl head and a
modifiable tail makes it a potential starting material for novel surfactants.

Development of Specialized Polymeric Materials: The hydroxyl group can be used as an
initiation site for polymerization or for grafting onto existing polymer backbones.

Production of Heterocyclic Compounds: The reactive nature of the functional groups can be
exploited in cyclization reactions to form various heterocyclic systems.

Potential in Pharmaceutical Development

The sulfonyl group is a well-established pharmacophore found in a wide range of therapeutic
agents. While specific applications of 2-ethoxysulfonylethanol in marketed drugs are not
widely documented, its derivatives are of significant interest.

Enzyme Inhibitors: Sulfonamide-containing compounds are known inhibitors of various
enzymes, and 2-ethoxysulfonylethanol provides a scaffold for the synthesis of such
inhibitors.

Building Block for Drug Candidates: The hydroxyl group allows for the attachment of other
pharmacologically active moieties through ester or ether linkages, making it a versatile
building block in medicinal chemistry campaigns. Its potential applications could span anti-
inflammatory, antidiabetic, and antimicrobial development.

Safety and Handling

As with any chemical reagent, a thorough understanding of its potential hazards and proper
handling procedures is essential. While a specific, verified Safety Data Sheet (SDS) for 2-
ethoxysulfonylethanol (CAS 58337-44-3) is not readily available in the public domain, a risk
assessment based on its functional groups and related compounds is necessary.

General Precautions:

o Personal Protective Equipment (PPE): Wear appropriate protective gloves (e.g., nitrile),
safety glasses with side shields, and a lab coat.
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» Ventilation: Work in a well-ventilated area, preferably in a chemical fume hood, especially
when heating the substance or performing reactions.

» Skin and Eye Contact: Avoid contact with skin and eyes. In case of contact, rinse
immediately with plenty of water.

 Inhalation: Avoid inhaling dust or vapors.

o Storage: Store in a tightly closed container in a cool, dry place away from incompatible
materials such as strong oxidizing agents. The compound may be hygroscopic.

It is imperative to consult the supplier-specific Safety Data Sheet upon acquisition of this
chemical for detailed and verified safety information.

Future Directions
The utility of 2-ethoxysulfonylethanol presents several avenues for future research:

o Development of Novel Synthetic Methodologies: Exploring more efficient and greener
synthetic routes to this compound.

o Catalytic Applications: Investigating its potential use in asymmetric synthesis.
» Biological Screening: Systematic screening of its derivatives for various biological activities.

o Green Chemistry: Its potential as a biodegradable sulfur-containing reagent warrants
investigation.

This guide provides a foundational understanding of 2-ethoxysulfonylethanol, grounded in
available scientific information. It is intended to be a living document, to be updated as more
research on this promising compound becomes available.

References

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Sources

e 1. 2-ETHOXYSULFONYLETHANOL (58337-44-3) for sale [vulcanchem.com]

« To cite this document: BenchChem. [An In-Depth Technical Guide to 2-
Ethoxysulfonylethanol]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1329904#2-ethoxysulfonylethanol-chemical-formula-
and-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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